In this study, resistive random-access memory (ReRAM) devices with ZnO nanoparticles (NPs) are suggested to enhance performance and reduce variation in device switching parameters. The ZnO NPs are formed by annealing ZnO prepared via atomic layer deposition on HfO2, which is verified using transmission electron microscopy, x-ray diffraction pattern, and atomic force microscopy. The depth profile analysis of x-ray photoelectron spectroscopy shows that oxygen diffuses from HfO2to ZnO NPs during annealing. This can be explained by the calculation results using density functional theory (DFT) where the formation energy of oxygen vacancies is reduced at the interface of ZnO NPs and HfO2compared to single HfO2. The fabricated ZnO NPs ReRAM demonstrates reduced forming voltage, stable resistive switching behavior, and improved cycle-to-cycle uniformity in a high-resistance state.

Infectious diseases are spreading rapidly with the flow of the world's population, and the prevention of epidemic diseases is particularly important for public and personal health. Therefore, there is an urgent need to develop a simple, efficient and non-toxic method to control the spread of bacteria and viruses. The newly developed triboelectric nanogenerator (TENG) can generate a high voltage, which inhibits bacterial reproduction. However, the output performance is the main factor limiting real-world applications of TENGs. Herein, we report a soft-contact fiber-structure TENG to avoid insufficient friction states and to improve the output, especially at a high rotation speed. Rabbit hair, carbon nanotubes, polyvinylidene difluoride film and paper all contain fiber structures that are used to guarantee soft contact between the friction layers and improve the contact state and abrasion problem. Compared with a direct-contact triboelectric nanogenerator, the outputs of this soft-contact fiber-structure TENG are improved by about 350%. Meanwhile, the open-circuit voltage can be enhanced to 3440 V, which solves the matching problems when driving high-voltage devices. A TENG-driven ultraviolet sterilization system is then developed. The bactericidal rate of this sterilization system can reach 91%, which significantly reduces the risk of disease spread. This work improves a forward-looking strategy to improve the output and service life of the TENG. It also expands the applications of self-powered TENG sterilization systems.

This article introduces a straightforward approach for the direct synthesis of transfer-free, nanopatterned epitaxial graphene on silicon carbide on silicon substrates. A catalytic alloy tailored to optimal SiC graphitization is pre-patterned with common lithography and lift-off techniques to form planar graphene structures on top of an unpatterned SiC layer. This method is compatible with both electron-beam lithography and UV-lithography, and graphene gratings down to at least ~100 nm width/space can be realized at the wafer scale. The minimum pitch is limited by the flow of the metal catalyst during the liquid-phase graphitization process. We expect that the current pitch resolution could be further improved by optimizing the metal deposition method and lift-off process. .

The subversive products obtained from atomic and close-to-atomic scale manufacturing (ACSM) urge people to conduct more in-depth research. It is exigent to break through the limits of existing technology and construct accurately at atomic scale. With the development of DNA nanotechnology, DNA exhibits the ability to accurately localize functional units as template. These advantages of DNA in bottom-up manufacturing give it a great potential in ACSM. In this perspective, we review the ability of DNA to accurately build complex structures, and discuss its application and prospect in precise atomic manipulation. Finally, opportunities and challenges for DNA in ACSM are systematically summarized.

High orientation consistency and adjustable convex width of the low-spatial-frequency laser-induced periodic surface structures (LSFLs), crucial to the functional surface characteristics, have remained elusive. This paper proposes a new method to fabricate LSFLs with high orientation consistency on the rough surface of titanium by combining laser polishing and laser induction with LSFLs with a tunable convex width via laser melting as the post-treatment. Picosecond pulses trained with a 50-ns interval are applied to regulate the thermal incubation effect and achieve laser polishing and laser nanoscale melting. The melting time of titanium for laser polishing and laser nanoscale melting is determined to be on a microsecond time scale and around 100 ns, respectively. Experimental studies show that the surface texture of titanium lowers the orientation consistency of LSFLs and that its divergence angle is 30°. Picosecond pulses with a sub-pulse number of three are applied to achieve surface polishing and the formation of the rudiment of the LSFLs, followed by the picosecond laser induction. As a result, the divergence angle of LSFLs decreases from 30° to 12°. On this basis, aiming at the problem of the narrow adjustability of the convexity ratio of LSFLs, a nanoscale melting processing method based on picosecond pulse trains with a sub-pulse number of four is proposed, and LSFLs with the tunable convexity ratios from 0.3 to 0.87 are obtained.

In this study, we present a facile wet chemical method for synthesizing Ni-modified polymeric carbon nitride (g-C3N4) nanosheets. X-ray absorption fine structure spectroscopy reveals the formation of a unique Ni-N structure, resulting from Ni atoms anchoring in cavities of g-C3N4. The Ni anchoring on the surface N sites modifies the electronic structure of g-C3N4, demonstrating remarkable effectiveness even at low anchoring amounts. The as-prepared Ni/g-C3N4catalysts show robust performance for photocatalytic hydrogen evolution under visible light irradiation, attributed to the unique Ni-N interactions. Specifically, the photocatalytic H2production rate of the Ni/CN-45 catalyst reached 8482.14μmol·g-1·h-1with an apparent quantum efficiency of 0.75% under light irradiation at 427 nm. This rate surpasses most of the previously reported g-C3N4based photocatalysts and is nearly 8 times higher than that of the pure g-C3N4catalyst (1116.07μmol·g-1·h-1).

The superior properties, such as large interlayer spacing and the ability to host large alkali-metal ions, of two-dimensional (2D) materials based on transition metal di-chalcogenides (TMDs) enable next-generation battery development beyond lithium-ion rechargeable batteries. In addition, compelling but rarely inspected TMD alloys provide additional opportunities to tailor bandgap and enhance thermodynamic stability. This study explores the sodium-ion (Na-ion) and potassium-ion (K-ion) storage behavior of cation-substituted molybdenum tungsten diselenide (MoWSe2), a TMD alloy. This research also investigates upper potential suspension to overcome obstacles commonly associated with TMD materials, such as capacity fading at high current rates, prolonged cycling conditions, and voltage polarization during conversion reaction. The voltage cut-off was restricted to 1.5 V, 2.0 V, and 2.5 V to realize the material's Na+and K+ion storage behavior. Three-dimensional (3D) surface plots of differential capacity analysis up to prolonged cycles revealed the convenience of voltage suspension as a viable method for structural preservation. Moreover, the cells with higher potential cut-off values conveyed improved cycling stability, higher and stable coulombic efficiency for Na+and K+ion half-cells, and increased capacity retention for Na+ion half-cells, respectively, with half-cells cycled at higher voltage ranges.

It is very important to develop novel nanocomposites as electrode materials for supercapacitors (SCs). MoSe2 porous nanospheres were prepared by one-step hydrothermal method, and polyaniline (PANI) nanosheets were grown in-situ to obtain MoSe2/PANI capsule nanospheres (CNs). By changing the amount of aniline, it was found that MoSe2/PANI-16 CNs had the best electrochemical performance, and a high specific capacitance of 753.2 F/g was obtained at a current density of 1 A/g. In addition, the interface electron transport path was clarified that a C-Mo-Se bridge bond may be formed for rapid electron transfer. The reaction kinetics was also explored. The large specific surface area of MoSe2/PANI CNs provided more reactive sites, so that the contribution of pseudocapacitance was much larger than diffusion capacitance. The assembled MoSe2/PANI//activated carbon asymmetric supercapacitor has a energy density of 20.1 Wh/kg at a power density of 650 W/kg. These results indicate that the MoSe2/PANI CNs are a promising electrode material.

We describes the development of a self-assembled nanoprobe for ratiometric sensing of hypoxia in living cells. The probe, UC-AuNPs, is composed of azo-functionalized upconversion nanoparticles (azo-UCNPs) and gold nanoparticles functionalized with β-cyclodextrin (CD-AuNPs). Under hypoxic conditions, reductases reduce azo derivatives on the UCNPs, leading to detachment of the CD-AuNPs and subsequent fluorescence recovery of the green emission. The ratiometric measurement incorporated into the strategy reduces the impact of external factors and improves sensitivity of the probe. The use of NIR excitation effectively minimizes interference from strong luminescence backgrounds in biosystems. The UC-AuNPs nanoprobe is able to effectively sense and monitor hypoxia conditions in living cells and has the potential to distinguish hypoxia-related diseases from healthy tissue, making it a valuable tool for early clinical diagnosis.

It is important to clarify the role and possible applicability of partially disordered structures in photonics, but there is still a lack of an effective method for it. Here, we investigate partially disordered MoSe2 nanospheres experimentally regarding their morphology and absorption spectrum in broadband wavelengths and propose an optical simulation with 3D finite-difference time-domain method to explain the crucial impacts of morphological parameters on optical responses. The experimental spectral absorbance of MoSe2 nanospheres reveals a strong light-absorbing character in broadband wavelengths. The simulated spectral curves coincide with the experimental results by adjusting morphological parameters, i.e., the statistics of size and the number of layer, and the linear correlation coefficient between the simulated and experimental spectral curves is up to 0.94. The disorder plays a key role in the high light-absorption feature, and the feature originates from anti-reflection, defective state absorption, multiple light scattering and coherent diffusion effects. The results not only deepen the understanding of disordered photonics in semiconductor nanostructures, but also provide a simulation approach to optimize experimental designs.